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For Researchers, Scientists, and Drug Development Professionals

Core Summary

LY465608 is a potent dual agonist of Peroxisome Proliferator-Activated Receptor alpha
(PPARa) and Peroxisome Proliferator-Activated Receptor gamma (PPARY). In vitro studies
have demonstrated its high potency at PPARa and moderate potency at PPARy. This dual
agonism allows LY465608 to address key aspects of the metabolic syndrome by improving
insulin sensitivity and ameliorating diabetic hyperglycemia, while also favorably impacting
cardiovascular risk factors. Its mechanism of action extends to the inhibition of macrophage
activation, suggesting a role in mitigating inflammatory processes associated with metabolic
diseases.

Quantitative Data on Molecular Targets

The following tables summarize the in vitro potency of LY465608 on its primary molecular
targets, human PPARa and PPARY.

Table 1: In Vitro Potency (EC50) of LY465608 on Human PPARa and PPARy
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Molecular Target EC50 (nM) Reference
Human PPARa 65 [1]
Human PPARy 665 [1]

Table 2: Binding Affinity (Ki) and Potency (EC50/IC50) of LY465608 from Various Sources

Original Original

Target Parameter Value (nM) Reference
Value Parameter
J Med Chem
Human , ,
Ki 170 170 nM Ki (2004) 47:
PPARQ
4118-4127
J Med Chem
Human
IC50 174 174 nM IC50 (2001) 44:
PPARQ
2061-2064
J Med Chem
Human
EC50 150 150 nM EC50 (2003) 46:
PPARQ
1306-1317
J Med Chem
Human
EC50 149.5 149.5 nM EC50 (2001) 44
PPARQ
2061-2064
J Med Chem
Human ] ]
Ki 550 550 nM Ki (2004) 47:
PPARy
4118-4127
J Med Chem
Human
IC50 548 548 nM IC50 (2001) 44:
PPARY
2061-2064

Signaling Pathways

LY465608 exerts its effects by directly binding to and activating PPARa and PPARYy, which are
nuclear receptors that function as ligand-activated transcription factors. Upon activation, they
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form a heterodimer with the retinoid X receptor (RXR) and bind to specific DNA sequences
called peroxisome proliferator response elements (PPRES) in the promoter region of target
genes. This interaction modulates the transcription of genes involved in lipid metabolism,
glucose homeostasis, and inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1675702?utm_src=pdf-custom-synthesis#bc-rfq
https://academic.oup.com/toxsci/article-pdf/96/2/294/17673490/kfm009.pdf
https://www.benchchem.com/product/b1675702/docs#in-depth-technical-guide-molecular-targets-of-ly465608
https://www.benchchem.com/product/b1675702/docs#in-depth-technical-guide-molecular-targets-of-ly465608
https://www.benchchem.com/product/b1675702/docs#in-depth-technical-guide-molecular-targets-of-ly465608
https://www.benchchem.com/product/b1675702/docs#in-depth-technical-guide-molecular-targets-of-ly465608
https://www.benchchem.com/product/b1675702?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675702?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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